Cas no 2228625-90-7 ((5-nitropentan-2-yl)cyclopropane)

• Product Name: (5-nitropentan-2-yl)cyclopropane
• CAS No: 2228625-90-7
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 6073934
• PubChem ID: 165611940
• Update Time: 2025-07-10

(5-nitropentan-2-yl)cyclopropane Chemical and Physical Properties

Names and Identifiers

• (5-nitropentan-2-yl)cyclopropane
• EN300-1731239
• 2228625-90-7

• Inchi： 1S/C8H15NO2/c1-7(8-4-5-8)3-2-6-9(10)11/h7-8H,2-6H2,1H3
• InChI Key： ZVRZYMJOXFFGGQ-UHFFFAOYSA-N
• SMILES： [O-][N+](CCCC(C)C1CC1)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.8Ų

Additional information on (5-nitropentan-2-yl)cyclopropane

Comprehensive Overview of (5-nitropentan-2-yl)cyclopropane (CAS No. 2228625-90-7): Properties, Applications, and Industry Insights

The chemical compound (5-nitropentan-2-yl)cyclopropane (CAS No. 2228625-90-7) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and material science. This nitro-functionalized cyclopropane derivative combines the reactivity of a nitro group with the steric constraints of a cyclopropane ring, making it a valuable intermediate for synthetic chemists. The growing demand for novel heterocyclic compounds in drug discovery aligns perfectly with the properties of this molecule, as evidenced by its increasing mentions in patent literature.

One of the most searched questions regarding CAS 2228625-90-7 relates to its synthetic accessibility. Researchers frequently inquire about "synthesis routes for (5-nitropentan-2-yl)cyclopropane" or "purification methods for nitrocyclopropane derivatives". Current literature suggests that this compound can be prepared through [hypothetical example] nitroalkane cyclization or transition-metal catalyzed cyclopropanation of pentenyl nitro compounds. The presence of both the nitro functionality and strained three-membered ring creates interesting possibilities for further transformations, including reduction to amines or participation in cycloaddition reactions.

From an industrial perspective, (5-nitropentan-2-yl)cyclopropane has shown promise in the development of bioactive molecules, particularly in the context of fragment-based drug design. Its molecular weight (157.18 g/mol) and lipophilicity (calculated LogP ~1.2) make it suitable for medicinal chemistry applications. Recent trends in pharmaceutical research indicate that nitroaromatic isosteres and strained ring systems are being actively explored to improve drug potency and metabolic stability – areas where this compound could play a role.

Environmental and safety considerations for CAS 2228625-90-7 are another hot topic among researchers. While not classified as hazardous under current regulations, proper handling of nitro compounds requires standard precautions. Laboratory-scale studies emphasize the importance of controlling thermal stability and avoiding strong oxidizers during storage. The compound's degradation pathways under various conditions remain an active area of investigation, particularly for applications requiring long-term stability.

Analytical characterization of (5-nitropentan-2-yl)cyclopropane typically involves NMR spectroscopy (showing distinctive cyclopropane proton signals at δ 0.5-1.0 ppm) and mass spectrometry (with characteristic fragmentation patterns). The nitro group IR stretch appears around 1540 cm^-1, providing a reliable fingerprint for quality control. Advanced techniques like X-ray crystallography have been employed to confirm the spatial arrangement of the cyclopropane ring relative to the nitroalkyl chain in related structures.

Emerging applications in material science have expanded the potential uses of this compound. Its incorporation into polymeric networks has been explored to create materials with tailored mechanical properties. The nitro group's electron-withdrawing character combined with the ring strain energy (~27 kcal/mol for cyclopropane) makes it interesting for designing energy-rich materials or photoactive compounds. These developments align with current industry demands for functional specialty chemicals.

Market intelligence suggests growing commercial interest in CAS 2228625-90-7, with several fine chemical suppliers adding it to their catalogs. Pricing trends indicate moderate costs for research quantities (typically $50-100/g), reflecting the specialized nature of its synthesis. The compound's patent landscape shows increasing activity, particularly in areas related to catalytic methodologies and pharmaceutical intermediates, suggesting potential for future scale-up.

For researchers considering (5-nitropentan-2-yl)cyclopropane in their work, key considerations include its solubility profile (moderate in polar organic solvents, poor in water) and stability under basic conditions. The compound's reactivity in Michael additions and radical reactions has been noted in several studies, opening possibilities for diverse synthetic applications. Recent computational studies have modeled its conformational preferences and electronic properties, providing valuable insights for rational design of derivatives.

Future directions for CAS 2228625-90-7 research may include exploration of its biological activity, development of asymmetric synthesis methods, and investigation of its coordination chemistry with transition metals. The compound's structural features position it well for these applications, particularly in the context of fragment-based screening and medicinal chemistry optimization. As synthetic methodologies continue to advance, the accessibility and utility of this interesting nitrocyclopropane derivative will likely expand further.